2-(2-bromo-4-isopropylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide

• IUPAC Name: 2-(2-bromo-4-propan-2-ylphenoxy)-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C16H22BrNO3/c1-11(2)12-5-6-15(14(17)8-12)21-10-16(19)18-9-13-4-3-7-20-13/h5-6,8,11,13H,3-4,7,9-10H2,1-2H3,(H,18,19)
• InChI Key: CNHFDERFALZIFF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)OCC(=O)NCC2CCCO2)Br
• Molecular Formula: C16H22BrNO3
• Molecular Weight: 356.25 g/mol

Description

2-(2-bromo-4-isopropylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide is a chemical compound that has recently gained attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and industry.

Scientific Research Applications

2-(2-bromo-4-isopropylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide has shown potential as a therapeutic agent in various diseases such as cancer, diabetes, and inflammation. It has also been studied for its antimicrobial and insecticidal properties. In addition, this compound has been used in the synthesis of other pharmaceutical compounds.

Mechanism of Action

The mechanism of action of 2-(2-bromo-4-isopropylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or signaling pathways involved in disease progression.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. For example, it has been found to induce apoptosis in cancer cells, reduce inflammation, and regulate glucose metabolism in diabetic animals.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-bromo-4-isopropylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide in lab experiments is its high purity and stability. However, its limited solubility in water and some organic solvents can be a limitation.

Future Directions

There are several future directions for research on 2-(2-bromo-4-isopropylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide. These include:
1. Further investigation of its mechanism of action and potential targets for therapeutic intervention.
2. Development of more efficient synthesis methods and optimization of purification techniques.
3. Exploration of its potential applications in agriculture, such as insecticides and herbicides.
4. Investigation of its toxicity and safety profile in animal models.
5. Evaluation of its potential as a drug delivery system for other therapeutic agents.
Conclusion
In conclusion, this compound is a promising chemical compound with various potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential in various fields.